Cas no 1211431-83-2 ([(4-Acetylmorpholin-2-yl)methyl]amine hydrochloride)

• Product Name: [(4-Acetylmorpholin-2-yl)methyl]amine hydrochloride
• CAS No: 1211431-83-2
• MF: C₇H₁₅ClN₂O₂
• MW: 194.659200906754
• CID: 4563082
• Update Time: 2025-06-30

[(4-Acetylmorpholin-2-yl)methyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(4-Acetylmorpholin-2-yl)methyl]amine hydrochloride
• 1-(2-Aminomethyl-morpholin-4-yl)-ethanone HCl
• 1-(2-(Aminomethyl)morpholino)ethanone hydrochloride
• AM803399
• [(4-Acetylmorpholin-2-yl)methyl]aminehydrochloride
• 1-[2-(aminomethyl)morpholin-4-yl]ethanone;hydrochloride

• Inchi： 1S/C7H14N2O2.ClH/c1-6(10)9-2-3-11-7(4-8)5-9;/h7H,2-5,8H2,1H3;1H
• InChI Key： WSTCCYVQUUFSNV-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(C(C)=O)CC1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Topological Polar Surface Area: 55.6

Additional information on [(4-Acetylmorpholin-2-yl)methyl]amine hydrochloride

Recent Advances in the Study of [(4-Acetylmorpholin-2-yl)methyl]amine Hydrochloride (CAS: 1211431-83-2)

The compound [(4-Acetylmorpholin-2-yl)methyl]amine hydrochloride (CAS: 1211431-83-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique morpholine-based structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for novel drug candidates. This research brief aims to summarize the latest findings and highlight the implications for future drug development.

One of the key areas of investigation has been the synthesis and optimization of [(4-Acetylmorpholin-2-yl)methyl]amine hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity, making it more feasible for large-scale production. The researchers utilized a multi-step process involving reductive amination and subsequent hydrochloride salt formation, achieving a purity of over 99%. This advancement is critical for ensuring the compound's availability for further pharmacological studies.

Pharmacological evaluations of [(4-Acetylmorpholin-2-yl)methyl]amine hydrochloride have revealed its potential as a modulator of central nervous system (CNS) targets. In vitro studies have shown that the compound exhibits affinity for specific neurotransmitter receptors, including serotonin and dopamine receptors. These findings suggest its possible application in treating neurological disorders such as depression and Parkinson's disease. However, further in vivo studies are required to validate these effects and assess any potential side effects.

Another significant development is the use of [(4-Acetylmorpholin-2-yl)methyl]amine hydrochloride as a precursor in the synthesis of more complex drug molecules. Researchers have successfully incorporated this compound into the structure of novel kinase inhibitors, which are being explored for their anticancer properties. Preliminary results indicate that these derivatives exhibit potent inhibitory activity against specific cancer-related kinases, with promising selectivity profiles. This opens new avenues for the development of targeted cancer therapies.

In addition to its therapeutic potential, [(4-Acetylmorpholin-2-yl)methyl]amine hydrochloride has also been studied for its physicochemical properties. Recent work has focused on its solubility, stability, and bioavailability, which are crucial factors for drug formulation. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound under various conditions. These studies have provided valuable data for optimizing its formulation and delivery.

Despite these promising advancements, challenges remain in the development of [(4-Acetylmorpholin-2-yl)methyl]amine hydrochloride-based therapies. Issues such as metabolic stability, potential toxicity, and the need for targeted delivery systems must be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate laboratory findings into clinical applications.

In conclusion, [(4-Acetylmorpholin-2-yl)methyl]amine hydrochloride (CAS: 1211431-83-2) represents a versatile and promising compound in the field of chemical biology and drug discovery. Recent studies have highlighted its potential in CNS modulation, anticancer therapy, and as a building block for novel drug candidates. Continued research and development efforts will be crucial to fully realize its therapeutic potential and bring new treatments to patients.